Cas no 1798486-68-6 (2,4-Thiazolidinedione, 3-[1-[2-[4-(trifluoromethyl)phenyl]acetyl]-4-piperidinyl]-)

• Product Name: 2,4-Thiazolidinedione, 3-[1-[2-[4-(trifluoromethyl)phenyl]acetyl]-4-piperidinyl]-
• CAS No: 1798486-68-6
• MF: C₁₇H₁₇F₃N₂O₃S
• MW: 386.388693571091
• CID: 5375650
• Update Time: 2025-07-22

2,4-Thiazolidinedione, 3-[1-[2-[4-(trifluoromethyl)phenyl]acetyl]-4-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• 2,4-Thiazolidinedione, 3-[1-[2-[4-(trifluoromethyl)phenyl]acetyl]-4-piperidinyl]-

• Inchi： 1S/C17H17F3N2O3S/c18-17(19,20)12-3-1-11(2-4-12)9-14(23)21-7-5-13(6-8-21)22-15(24)10-26-16(22)25/h1-4,13H,5-10H2
• InChI Key： WPZUFPKHLMZPGY-UHFFFAOYSA-N
• SMILES： S1CC(=O)N(C2CCN(C(CC3=CC=C(C(F)(F)F)C=C3)=O)CC2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2,4-Thiazolidinedione, 3-[1-[2-[4-(trifluoromethyl)phenyl]acetyl]-4-piperidinyl]-

Introduction to 2,4-Thiazolidinedione, 3-[1-[2-[4-(trifluoromethyl)phenyl]acetyl]-4-piperidinyl] and Its Significance in Modern Chemical Biology

The compound with the CAS number 1798486-68-6, specifically identified as 2,4-Thiazolidinedione, 3-[1-[2-[4-(trifluoromethyl)phenyl]acetyl]-4-piperidinyl], represents a fascinating molecule in the realm of chemical biology. This compound belongs to a class of heterocyclic compounds that have garnered significant attention due to their diverse pharmacological properties and potential applications in drug discovery and therapeutic development. The structural framework of this molecule, featuring a thiazolidinedione core appended with a piperidinyl moiety and a trifluoromethylphenyl acetyl group, endows it with unique chemical and biological characteristics that make it a promising candidate for further investigation.

Thiazolidinediones are well-known for their role in various biological processes, particularly in diabetes management where they function as insulin sensitizers. The presence of the trifluoromethyl group in the aromatic ring enhances the lipophilicity and metabolic stability of the molecule, which is a critical factor in drug design. Additionally, the piperidinyl group contributes to the compound's solubility and bioavailability, making it more suitable for formulation into therapeutic agents. These structural features collectively contribute to the compound's potential as an active pharmaceutical ingredient (API) or a key intermediate in synthetic chemistry.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to delve deeper into the interactions of this compound with biological targets. Studies have suggested that the thiazolidinedione moiety can interact with enzymes and receptors involved in metabolic pathways, while the trifluoromethylphenyl group may modulate binding affinity through hydrophobic interactions. Furthermore, the piperidinyl substituent could influence receptor conformation, potentially leading to enhanced efficacy or selectivity. These insights have spurred interest in exploring derivatives of this compound for various therapeutic applications.

In the context of drug discovery, this compound has been investigated for its potential role in modulating inflammatory pathways. Thiazolidinediones are known to exhibit anti-inflammatory properties by influencing nuclear factor kappa B (NF-κB) signaling pathways. The addition of the trifluoromethyl group may enhance these effects by improving binding affinity to target proteins. Preclinical studies have shown promising results in animal models, where derivatives of thiazolidinediones have demonstrated efficacy in reducing inflammation without significant side effects. This aligns with the broader trend in drug development towards identifying molecules that can modulate complex biological networks without disrupting homeostasis.

The synthesis of 2,4-Thiazolidinedione, 3-[1-[2-[4-(trifluoromethyl)phenyl]acetyl]-4-piperidinyl] involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The introduction of the trifluoromethylphenyl acetyl group requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex core structure efficiently. These synthetic strategies not only demonstrate the versatility of modern organic chemistry but also underscore the importance of robust methodologies in producing biologically active compounds.

The pharmacokinetic properties of this compound are another area of interest. Studies have indicated that modifications at specific positions on the molecule can significantly impact its absorption, distribution, metabolism, and excretion (ADME) profiles. For instance, optimizing the size and electronic properties of substituents can enhance oral bioavailability while minimizing off-target effects. The presence of both polar (thiazolidinedione) and non-polar (trifluoromethylphenyl) regions allows for favorable interactions with biological membranes, facilitating cellular uptake and distribution.

Recent clinical trials have explored analogs of thiazolidinediones for treating metabolic disorders beyond diabetes. These trials have shown that certain derivatives can improve lipid profiles and reduce oxidative stress markers in patients with metabolic syndrome. The structural features of our compound make it a candidate for similar applications, potentially offering benefits such as improved insulin sensitivity and reduced cardiovascular risk factors. Such findings underscore the importance of continued research into thiazolidinediones and their derivatives for addressing global health challenges related to metabolic diseases.

The role of computational tools in understanding molecular interactions cannot be overstated. High-throughput virtual screening (HTVS) has been instrumental in identifying lead compounds like this one by rapidly evaluating thousands of candidates against biological targets. Machine learning algorithms have further enhanced this process by predicting binding affinities and toxicological profiles with high accuracy. These advancements enable researchers to prioritize promising candidates for experimental validation more efficiently than ever before.

The environmental impact of pharmaceutical development is also a growing concern. Sustainable synthetic routes that minimize waste generation and hazardous byproducts are being actively pursued. Green chemistry principles are being integrated into drug discovery pipelines to ensure that new compounds are developed responsibly from both economic and ecological perspectives. The synthesis of 2,4-Thiazolidinedione, 3-[1-[2-[4-(trifluoromethyl)phenyl]acetyl]-4-piperidinyl] exemplifies these efforts by employing catalytic systems that improve atom economy and reduce energy consumption.

In conclusion,2,4-Thiazolidinedione, 3-[1-[2-[4-(trifluoromethyl)phenyl]acetyl]-4-piperidinyl] represents a significant advancement in chemical biology with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further research into drug discovery and development efforts aimed at addressing complex diseases such as diabetes and metabolic syndrome. As computational methods continue to evolve alongside traditional synthetic techniques,this compound will undoubtedly play an important role in shaping future therapeutic strategies.